Cas no 1429903-67-2 (6-Bromo-4,8-dimethylquinoline-2-thiol)

• Product Name: 6-Bromo-4,8-dimethylquinoline-2-thiol
• CAS No: 1429903-67-2
• MF: C₁₁H₁₀BrNS
• MW: 268.172800540924
• CID: 5060537
• Update Time: 2025-08-05

6-Bromo-4,8-dimethylquinoline-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4,8-dimethylquinoline-2-thiol

• Inchi： 1S/C11H10BrNS/c1-6-4-10(14)13-11-7(2)3-8(12)5-9(6)11/h3-5H,1-2H3,(H,13,14)
• InChI Key： ODQVUQHKLWMTPP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(C)=CC(N2)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1

Additional information on 6-Bromo-4,8-dimethylquinoline-2-thiol

6-Bromo-4,8-Dimethylquinoline-2-Thiol: A Comprehensive Overview

The compound 6-Bromo-4,8-Dimethylquinoline-2-Thiol (CAS No. 1429903-67-2) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse applications. The presence of a thiol (-SH) group at the 2-position and bromine at the 6-position, along with methyl groups at positions 4 and 8, imparts unique chemical properties to this molecule. Recent studies have highlighted its potential in various advanced applications, making it a subject of intense research interest.

Chemical Structure and Properties: The structure of 6-Bromo-4,8-Dimethylquinoline-2-Thiol is characterized by a quinoline ring system with substituents that influence its electronic and steric properties. The thiol group at position 2 introduces nucleophilic character, while the bromine atom at position 6 contributes to both electronic effects and potential reactivity. The methyl groups at positions 4 and 8 provide steric bulk, which can influence the molecule's solubility and interactions in different environments. These structural features make it a versatile building block for synthesizing more complex molecules.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled efficient routes for the preparation of 6-Bromo-4,8-Dimethylquinoline-2-Thiol. One notable method involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also reduces reaction time. Researchers have also employed catalytic systems to achieve high yields and purity. The characterization of this compound has been carried out using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular geometry and electronic structure.

Applications in Materials Science: The unique properties of 6-Bromo-4,8-Dimethylquinoline-2-Thiol make it an attractive candidate for applications in materials science. For instance, its thiol group can participate in click chemistry reactions, enabling the formation of robust covalent bonds with other functionalized materials. Recent studies have explored its use as a precursor for synthesizing metalloorganic frameworks (MOFs) and coordination polymers, which are promising materials for gas storage and catalysis. Additionally, its ability to form self-assembled monolayers (SAMs) on various surfaces has opened avenues for its use in nanotechnology.

Pharmacological Potential: In the realm of pharmacology, 6-Bromo-4,8-Dimethylquinoline-2-Thiol has shown promise as a lead compound for drug development. Its quinoline core is known to exhibit bioactivity against various targets, including enzymes involved in inflammatory pathways and cancer progression. Recent research has focused on modifying its substituents to enhance bioavailability and selectivity. For example, studies have demonstrated that this compound can inhibit COX enzymes (cyclooxygenase), which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

Toxicological Considerations: As with any novel compound intended for biomedical applications, understanding the toxicological profile of 6-Bromo-4,8-Dimethylquinoline-2-Thiol is crucial. Preliminary studies indicate that it exhibits low cytotoxicity against normal human cells at concentrations relevant to therapeutic use. However, further investigations are required to assess its long-term effects and potential for bioaccumulation.

Future Directions: The future of 6-Bromo-4,8-Dimethylquinoline-2-Thiol lies in exploring its full potential across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications in areas such as sensors, drug delivery systems, and advanced materials. Moreover, leveraging computational chemistry tools to predict its behavior under various conditions will accelerate its development into practical solutions.